1-({1-[(6-piperidin-1-ylpyridin-3-yl)carbonyl]piperidin-4-yl}methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-(6-piperidin-1-ylpyridine-3-carbonyl)piperidin-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C21H30N4O2/c26-20-5-4-12-25(20)16-17-8-13-24(14-9-17)21(27)18-6-7-19(22-15-18)23-10-2-1-3-11-23/h6-7,15,17H,1-5,8-14,16H2
• InChI Key: HQSPXKQPLBWUQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(C=C2)C(=O)N3CCC(CC3)CN4CCCC4=O
• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol

Description

This compound is an intermediate of Rimegepant, which is used to prevent and treat the symptoms of migraine headaches.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Molecular Structure Analysis

The molecule contains a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. It also contains a piperidine ring, which is linked to a 2-chlorobenzene moiety.

Chemical Reactions Analysis

The compound involves modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring. It also involves modulation of the amide substituent and of the benzoimidazol-2-one linker.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C15H16N6O2 and a molecular weight of 312.33. The predicted density is 1.55±0.1 g/cm3 and the predicted pKa is 11.98±0.20.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, it is known that it is an intermediate of Rimegepant, which is used to prevent and treat the symptoms of migraine headaches.

Future Directions

Future research could focus on further modulation of the compound’s structure to enhance its therapeutic potential. This could include replacement of the benzimidazol-2-one moiety with urea-like substructures, or elimination of the piperidine ring and benzoimidazol-2-one functionalization. Additionally, the compound could be explored for its potential in treating other conditions beyond migraines.